Cas no 34916-78-4 (5,6-Dimethylpyrimidin-4-ol)

• Product Name: 5,6-Dimethylpyrimidin-4-ol
• CAS No: 34916-78-4
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD14605439
• CID: 295203
• PubChem ID: 135591008
• Update Time: 2025-06-08

5,6-Dimethylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethylpyrimidin-4-ol
• 4(3H)-Pyrimidinone, 5,6-dimethyl-
• 5,6-dimethyl-1H-pyrimidin-4-one
• 5,6-dimethyl-4(3H)-Pyrimidinone
• 5,6-DIMETHYL-PYRIMIDIN-4-OL
• C6H8N2O
• 4-Hydroxy-5,6-dimethylpyrimidin
• 4-hydroxy-5,6-dimethylpyrimidine
• 5,6-dimethyl-3H-pyrimidin-4-one
• 5,6-dimethyl-4-hydroxypyrimidine
• 5,6-dimethylpyrimidin-4(3H)-one
• HKZKHJGXIOEURG-UHFFFAOYSA-N
• 5,6-Dimethylpyrimidin-4(1H)-one
• 5,6-DIMETHYL-4-PYRIMIDINOL
• 4(3H)-Pyrimidinone,5,6-dimethyl-
• 4262AB
• AB05196
• 5,6-Dimethyl-4-pyrimidinol, AldrichCPR
• SY036346
• AK125277
• 5,6-DIMETHYL-1
• EN300-127552
• SCHEMBL8404455
• F1967-0823
• F2135-1078
• FT-0749330
• MFCD00234217
• DTXSID40577069
• AKOS015956224
• SCHEMBL6718290
• 4,5-dimethyl-1H-pyrimidin-6-one
• 34916-78-4
• AKOS010502432
• GS-5642
• MFCD14605439
• H10317
• Z1642061386
• CS-0045750
• DB-069092

• MDL： MFCD14605439
• Inchi： 1S/C6H8N2O/c1-4-5(2)7-3-8-6(4)9/h3H,1-2H3,(H,7,8,9)
• InChI Key： HKZKHJGXIOEURG-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N=CN1

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 0

Experimental Properties

• Density: 1.161
• Boiling Point: 255℃/760mmHg
• Flash Point: 108°C
• Refractive Index: 1.548
• PSA: 46.01000
• LogP: 0.79900

5,6-Dimethylpyrimidin-4-ol Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Additional information on 5,6-Dimethylpyrimidin-4-ol

Introduction to 5,6-Dimethylpyrimidin-4-ol (CAS No. 34916-78-4)

5,6-Dimethylpyrimidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 34916-78-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and structural versatility. The presence of two methyl groups at the 5- and 6-positions, along with a hydroxyl group at the 4-position, imparts unique chemical and pharmacological properties to 5,6-Dimethylpyrimidin-4-ol, making it a valuable scaffold for the development of novel therapeutic agents.

The structural framework of 5,6-Dimethylpyrimidin-4-ol (CAS No. 34916-78-4) allows for diverse functionalization, enabling chemists to explore its potential in various drug discovery campaigns. Pyrimidine derivatives are particularly noteworthy in medicinal chemistry due to their resemblance to nucleic acid bases, which plays a crucial role in biological processes such as DNA and RNA synthesis. This structural mimicry has been leveraged to develop compounds with inhibitory effects on enzymes and receptors involved in critical cellular pathways.

In recent years, 5,6-Dimethylpyrimidin-4-ol (CAS No. 34916-78-4) has been investigated for its potential applications in the treatment of various diseases, including cancer, infectious disorders, and inflammatory conditions. One of the most compelling areas of research has been its role as a precursor or intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting these kinases, compounds derived from pyrimidine scaffolds like 5,6-Dimethylpyrimidin-4-ol (CAS No. 34916-78-4) aim to modulate these pathways and restore normal cellular function.

Recent studies have highlighted the importance of 5,6-Dimethylpyrimidin-4-ol (CAS No. 34916-78-4) in the development of small-molecule inhibitors that exhibit potent activity against specific kinases. For instance, derivatives of this compound have shown promise in preclinical trials as inhibitors of tyrosine kinases, which are overactive in many types of cancer. The hydroxyl group at the 4-position provides a site for further functionalization, allowing researchers to optimize solubility, bioavailability, and target specificity. This flexibility has led to the discovery of several lead compounds that are currently undergoing further investigation in clinical settings.

Beyond its applications in oncology, 5,6-Dimethylpyrimidin-4-ol (CAS No. 34916-78-4) has also been explored for its antimicrobial properties. The pyrimidine core is known to interact with bacterial and viral nucleic acids, disrupting essential biological processes such as DNA replication and transcription. Researchers have synthesized various analogs of 5,6-Dimethylpyrimidin-4-ol (CAS No. 34916-78-4) to enhance their efficacy against resistant strains of pathogens. These efforts have resulted in novel compounds with broad-spectrum antimicrobial activity, offering potential solutions to the growing problem of antibiotic resistance.

The synthesis of 5,6-Dimethylpyrimidin-4-ol (CAS No. 34916-78-4) involves well-established organic chemistry techniques that leverage its reactive sites for efficient functionalization. The methyl groups at the 5- and 6 Positions provide stability while allowing for selective modifications at other sites on the ring. Advanced synthetic methodologies have been employed to improve yields and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

In conclusion,5,Dimethylpyrimidin - - ol( CAS NO .3 - - - - - -- -- -- -4916 - - -- -- --7 - --84 )is a versatile and biologically active compound with significant potential in pharmaceutical research . Its role as a scaffold for drug development , particularly in kinase inhibition and antimicrobial applications , underscores its importance . As research continues , it is likely that new derivatives and applications will emerge , further solidifying its place as a key compound in medicinal chemistry .